Cas no 15441-95-9 (3-(3-Chlorophenyl)-1,1-diethylurea)
15441-95-9 structure
Product Name:3-(3-Chlorophenyl)-1,1-diethylurea
CAS No:15441-95-9
MF:C11H15ClN2O
MW:226.702601671219
CID:2658199
PubChem ID:567779
Update Time:2025-04-21
3-(3-Chlorophenyl)-1,1-diethylurea Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chlorophenyl)-1,1-diethylurea
- N'-(3-Chlorophenyl)-N,N-diethylurea
- SCHEMBL11643923
- 667-617-0
- FXODCODKNPOVAX-UHFFFAOYSA-N
- SR-01000201404
- CBDivE_013983
- Urea, N'-(3-chlorophenyl)-N,N-diethyl-
- Urea, 3-(m-chlorophenyl)-1,1-diethyl-
- N'-(3-Chlorophenyl)-N,N-diethylurea #
- DTXCID50291906
- SR-01000201404-1
- AB00076982-01
- HMS1580A16
- 15441-95-9
- DTXSID30340825
- Cambridge id 5257462
- N/'-(3-Chlorophenyl)-N,N-diethylurea
- AKOS002956367
- 3-(3-Chlorophenyl)-1,1-diethylurea
-
- Inchi: 1S/C11H15ClN2O/c1-3-14(4-2)11(15)13-10-7-5-6-9(12)8-10/h5-8H,3-4H2,1-2H3,(H,13,15)
- InChI Key: FXODCODKNPOVAX-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC(N(CC)CC)=O
Computed Properties
- Exact Mass: 226.0872908Da
- Monoisotopic Mass: 226.0872908Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 32.3Ų
3-(3-Chlorophenyl)-1,1-diethylurea Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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